Cas no 861367-01-3 (4-Chloro-N1,5-dimethylbenzene-1,2-diamine)

4-Chloro-N1,5-dimethylbenzene-1,2-diamine is a substituted aromatic diamine compound featuring chloro and methyl functional groups at the 4, N1, and 5 positions. This structurally distinct intermediate is valuable in organic synthesis, particularly in the preparation of heterocyclic compounds, dyes, and pharmaceutical agents. Its electron-rich aromatic system and reactive amine groups enable selective functionalization, making it useful in coupling reactions and as a building block for complex molecular architectures. The chloro substituent enhances electrophilic substitution reactivity, while the methyl groups contribute to steric and electronic modulation. The compound is typically handled under controlled conditions due to its potential sensitivity to oxidation. Proper storage in inert atmospheres is recommended to maintain stability.

4-Chloro-N1,5-dimethylbenzene-1,2-diamine structure

861367-01-3 structure

Product Name:4-Chloro-N1,5-dimethylbenzene-1,2-diamine

CAS No:861367-01-3

MF:C₈H₁₁ClN₂

MW:170.639340639114

CID:1094452

PubChem ID:12401223

Update Time:2025-06-07

4-Chloro-N1,5-dimethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-N1,5-dimethylbenzene-1,2-diamine
- 4-chloro-1-N,5-dimethylbenzene-1,2-diamine
- SCHEMBL11816340
- 861367-01-3
- Inchi： 1S/C8H11ClN2/c1-5-3-8(11-2)7(10)4-6(5)9/h3-4,11H,10H2,1-2H3
- InChI Key： DXUOTNPUNISTCU-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C=C1C)NC)N

Computed Properties

Exact Mass: 170.0610761g/mol
Monoisotopic Mass: 170.0610761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 38Å²

4-Chloro-N1,5-dimethylbenzene-1,2-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019087224-1g	4-Chloro-N1,5-dimethylbenzene-1,2-diamine	861367-01-3	95%	1g	$353.50	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1744281-1g	4-Chloro-n1,5-dimethylbenzene-1,2-diamine	861367-01-3	98%	1g	￥3248.00	2024-07-28